Cas no 90902-84-4 (2,5-Dibromopyridin-3-amine)

2,5-Dibromopyridin-3-amine structure
2,5-Dibromopyridin-3-amine structure
Product Name:2,5-Dibromopyridin-3-amine
CAS No:90902-84-4
MF:C5H4Br2N2
MW:251.906659126282
MDL:MFCD09266224
CID:803131
PubChem ID:19387532
Update Time:2024-10-26

2,5-Dibromopyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dibromopyridin-3-amine
    • 2,5-Dibromo-pyridin-3-ylamine
    • 3-Amino-2,5-dibromopyridine
    • 3-Pyridinamine,2,5-dibromo-
    • 2,5-Dibrom-[3]pyridylamin
    • 2,5-dibromo-[3]pyridylamine
    • 2,5-Dibromo-3-aminopyridine
    • 2,5-dibromo-3-pyridinamine
    • 2,5-dibromopyridin-3-ylamine
    • 3-PYRIDINAMINE, 2,5-DIBROMO-
    • PubChem5499
    • 2,5-dibromo-3-amino pyridine
    • VHGBUYMPBFPXQM-UHFFFAOYSA-N
    • 2,5-bis(bromanyl)pyridin-3-amine
    • PB32717
    • 2-BROMO-3-AMINO-5-BROMOPYRI
    • 2,5-Dibromo-3-pyridinamine (ACI)
    • MDL： MFCD09266224
    • Inchi： 1S/C5H4Br2N2/c6-3-1-4(8)5(7)9-2-3/h1-2H,8H2
    • InChI Key： VHGBUYMPBFPXQM-UHFFFAOYSA-N
    • SMILES： BrC1C(N)=CC(Br)=CN=1

Computed Properties

  • Exact Mass: 249.87400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 99
  • Topological Polar Surface Area: 38.9

Experimental Properties

  • Density: 2.147g/cm3
  • Melting Point: 152.0 to 156.0 deg-C
  • PSA: 38.91000
  • LogP: 2.77000

2,5-Dibromopyridin-3-amine Security Information

2,5-Dibromopyridin-3-amine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,5-Dibromopyridin-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029000083-25g
3-Amino-2,5-dibromopyridine
 90902-84-4 95%
25g
 $243.27 2023-08-31
Alichem
A029000083-100g
3-Amino-2,5-dibromopyridine
 90902-84-4 95%
100g
 $729.79 2023-08-31
Alichem
A029000083-250g
3-Amino-2,5-dibromopyridine
 90902-84-4 95%
250g
 $1642.01 2023-08-31
Chemenu
CM109008-10g
2,5-dibromopyridin-3-amine
 90902-84-4 97%
10g
 $63 2024-07-20
Chemenu
CM109008-25g
2,5-dibromopyridin-3-amine
 90902-84-4 97%
25g
 $146 2024-07-20
Chemenu
CM109008-100g
2,5-dibromopyridin-3-amine
 90902-84-4 97%
100g
 $545 2024-07-20
Apollo Scientific
OR310551-1g
2,5-Dibromopyridin-3-amine
 90902-84-4 98%
1g
 £17.00 2025-03-21
ChemScence
CS-0052143-5g
2,5-Dibromopyridin-3-amine
 90902-84-4 99.34%
5g
 $35.0 2022-04-26
ChemScence
CS-0052143-10g
2,5-Dibromopyridin-3-amine
 90902-84-4 99.34%
10g
 $59.0 2022-04-26
ChemScence
CS-0052143-25g
2,5-Dibromopyridin-3-amine
 90902-84-4 99.34%
25g
 $139.0 2022-04-26

2,5-Dibromopyridin-3-amine Production Method

Production Method 1

15862-37-0 15862-37-0
90902-84-4 90902-84-4
Reaction Conditions
1.1 Reagents: Magnesium ,  Titanium tetrachloride Solvents: Tetrahydrofuran
1.2 Reagents: Ammonia Solvents: Tetrahydrofuran ,  Water
Reference
Titanium(0) reagents. 4. A selective and efficient reduction of nitropyridine derivatives
Malinowski, Marek, Bulletin des Societes Chimiques Belges, 1988, 97(1), 51-3

Production Method 2

15862-37-0 15862-37-0
90902-84-4 90902-84-4
Reaction Conditions
1.1 Reagents: Tin dichloride dihydrate Solvents: Ethanol ;  2 h, 80 °C
Reference
Creating an antibacterial with in vivo efficacy: synthesis and characterization of potent inhibitors of the bacterial cell division protein FtsZ with improved pharmaceutical properties
Haydon, David J.; Bennett, James M.; Brown, David; Collins, Ian; Galbraith, Greta; et al, Journal of Medicinal Chemistry, 2010, 53(10), 3927-3936

2,5-Dibromopyridin-3-amine Raw materials

2,5-Dibromopyridin-3-amine Preparation Products

2,5-Dibromopyridin-3-amine Related Literature

Related Categories

90902-84-4 (2,5-Dibromopyridin-3-amine) Related Products

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.